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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonic acid

Cat. No.: B151769

A Technical Guide to the Physical Properties of
4-Chlorobenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
chlorobenzenesulfonic acid, a compound of significant interest in various chemical and
pharmaceutical applications. This document outlines its melting point and solubility
characteristics, supported by detailed experimental protocols for their determination.

Core Physical Properties

4-Chlorobenzenesulfonic acid (CAS No: 98-66-8), with the chemical formula CeHsClOsS,
typically appears as a white to off-white or grayish-beige crystalline solid or flaked solid.[1][2][3]
It is an important intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1]
The compound is known to be hygroscopic, meaning it can absorb moisture from the air, which
may affect its physical state and properties.[4] Therefore, it should be stored in a dry
environment.[1][4]

Quantitative Data Summary

The following table summarizes the reported melting point and solubility data for 4-
chlorobenzenesulfonic acid. It is important to note the variations in reported melting points,
which may be attributed to the presence of hydrates or impurities.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b151769?utm_src=pdf-interest
https://www.benchchem.com/product/b151769?utm_src=pdf-body
https://www.benchchem.com/product/b151769?utm_src=pdf-body
https://www.benchchem.com/product/b151769?utm_src=pdf-body
https://www.solubilityofthings.com/4-chlorobenzenesulfonic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2432270.htm
https://www.guidechem.com/encyclopedia/4-chlorobenzenesulfonic-acid-dic1510.html
https://www.solubilityofthings.com/4-chlorobenzenesulfonic-acid
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.solubilityofthings.com/4-chlorobenzenesulfonic-acid
https://www.chlorobenzene.ltd/products/chlorobenzene/4-chlorobenzenesulphonic-acid-cas-121-57-3.html
https://www.benchchem.com/product/b151769?utm_src=pdf-body
https://www.benchchem.com/product/b151769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Notes

) ) Reported for the monohydrate
Melting Point 67 °C

form.[5]
102 °C [6][71[8]
137 °C [1]
Solubility
The sulfonic acid group is
Water Highly soluble / Soluble polar and forms hydrogen
bonds with water.[1][2][3][4]
Ethanol Soluble [2][3]
Acetone Considerable solubility [4]
Chloroform Slightly soluble [2]
Ether Practically insoluble [5]
Benzene Practically insoluble [5]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
melting point and solubility of a solid organic compound like 4-chlorobenzenesulfonic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities
typically depress the melting point and broaden the range.[9]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9]

o Capillary tubes[9]
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e Thermometer[9]
o Mortar and pestle (if sample is not a fine powder)[10]
Procedure:

o Sample Preparation: A small amount of the dry, finely powdered 4-chlorobenzenesulfonic
acid is packed into a capillary tube to a height of 2-3 mm.[11] The tube is tapped gently to
ensure the sample is compact at the bottom.[11]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[11]

o Approximate Melting Point Determination: A rapid heating rate (5-10 °C per minute) is initially
used to determine an approximate melting point range.[11]

o Accurate Melting Point Determination: The apparatus is allowed to cool to at least 20 °C
below the approximate melting point. A fresh sample is used, and the temperature is raised
slowly, at a rate of approximately 2 °C per minute, as it approaches the expected melting
point.[11]

» Data Recording: The temperature at which the first crystal begins to melt and the
temperature at which the last crystal melts are recorded. This range represents the melting
point of the sample.[11]

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. The principle of "like dissolves like" is a useful guideline,
where polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar
solvents.[12]

Apparatus:
e Small test tubes

o \ortex mixer or shaker
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o Graduated pipettes or cylinders

Procedure:

Sample Preparation: A pre-weighed amount of 4-chlorobenzenesulfonic acid (e.g., 25 mg)
or a measured volume (e.g., 0.05 mL if in liquid form, though it is a solid at room
temperature) is placed into a small test tube.[13]

Solvent Addition: A specific volume of the solvent (e.g., 0.75 mL) is added to the test tube in
small portions.[13]

Mixing: After each addition of the solvent, the test tube is shaken vigorously to facilitate
dissolution.[13]

Observation: The mixture is observed to determine if the solid has completely dissolved. If
the compound dissolves, it is recorded as soluble in that solvent. If a solid remains, it is
recorded as insoluble. For liquid-liquid mixtures, the formation of a single layer indicates
miscibility (soluble), while two distinct layers indicate immiscibility (insoluble).[12]

Systematic Testing: This procedure is repeated for a range of solvents with varying polarities,
such as water, ethanol, acetone, chloroform, ether, and benzene, to establish a
comprehensive solubility profile.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of the physical

properties of 4-chlorobenzenesulfonic acid.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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